8-(4-fluorophenyl)-2-(2-oxopropyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 8-(4-fluorophenyl)-2-(2-oxopropyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C14H13FN4O3/c1-9(20)8-19-13(22)12(21)18-7-6-17(14(18)16-19)11-4-2-10(15)3-5-11/h2-5H,6-8H2,1H3
• InChI Key: JXNHPOHOKIUZPM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CN1C(=O)C(=O)N2CCN(C2=N1)C3=CC=C(C=C3)F
• Molecular Formula: C14H13FN4O3
• Molecular Weight: 304.28 g/mol
• CAS No.: 941917-77-7

Description

8-(4-Fluorophenyl)-2-(2-oxopropyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione (CAS: 1105190-03-1) is a fused heterocyclic compound with a 7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione core. Key structural features include:

• 8-(4-Fluorophenyl) substituent: Enhances lipophilicity and may influence receptor binding via halogen interactions .

This compound belongs to a class of annelated triazinones investigated for anticancer and analgesic activities. Its structural framework aligns with patented derivatives of 7,8-dihydroimidazo[2,1-c][1,2,4]triazin-4(6H)-ones, which are recognized for antitumor applications .

Biological Activity

The compound 8-(4-fluorophenyl)-2-(2-oxopropyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione is a member of the imidazo[2,1-c][1,2,4]triazine family, noted for its diverse biological activities including potential anticancer properties. This article reviews its biological activity based on recent studies and findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{14}H_{13}FN_4O_3$, with a molecular weight of 304.28 g/mol. The presence of a fluorine atom and ketone groups in its structure may impart unique chemical reactivity and biological activity.

Property	Value
Molecular Formula	C₁₄H₁₃FN₄O₃
Molecular Weight	304.28 g/mol
CAS Number	941917-77-7

Anticancer Properties

Research indicates that derivatives of imidazo[2,1-c][1,2,4]triazine exhibit significant anticancer activity. Specifically, compounds similar to 8-(4-fluorophenyl)-2-(2-oxopropyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione have been shown to possess strong antiproliferative effects against various cancer cell lines. For instance:

• Triazine derivatives have demonstrated effectiveness as antimetabolites and mechanism-based irreversible inactivators of specific enzymes involved in cancer cell proliferation .
• In vitro studies have shown that certain trifluoromethylated triazinones exhibit stronger anticancer activities compared to pemetrexed (a clinically approved drug) with better selectivity indices .

The mechanism by which these compounds exert their anticancer effects includes:

• Inhibition of Enzyme Activity : Some triazine derivatives act as suicide substrates that irreversibly inhibit key enzymes necessary for cancer cell survival .
• Induction of Apoptosis : Studies have suggested that these compounds can trigger apoptotic pathways in cancer cells, leading to programmed cell death .

Study on Zebrafish Development

A significant study evaluated the effects of various triazine derivatives on zebrafish embryos to assess developmental toxicity and potential anticancer efficacy. The study found that certain compounds exhibited concentration-dependent toxicity but also protective effects against oxidative stress in erythrocytes . Key findings include:

• Compounds demonstrated varying levels of toxicity based on concentration.
• The most promising candidates showed minimal adverse effects on normal cells while effectively targeting cancer cells.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Thermal Stability

Thermal stability studies of annelated triazinones reveal substituent-dependent decomposition patterns:

• 8-(4-Fluorophenyl) vs. 8-(Chlorophenyl/Methylphenyl): Fluorophenyl-substituted triazinones exhibit moderate thermal stability, while chlorophenyl analogs display variable stability depending on substitution position. For instance, ethyl 2-(4-oxo-8-substituted-triazin-3-yl)acetates with chlorine substituents show divergent decomposition pathways compared to fluorinated derivatives .
• 2-(2-Oxopropyl) vs. 3-(Trifluoromethyl): The 2-oxopropyl group may reduce thermal resistance compared to trifluoromethylated analogs (e.g., 3-(trifluoromethyl)-substituted triazinones), which demonstrate enhanced stability due to the electron-withdrawing CF₃ group .

Table 1: Thermal Stability of Selected Triazinones

Compound	Substituents	Decomposition Onset (°C)	Key Reference
Target Compound	8-(4-Fluorophenyl), 2-(2-oxopropyl)	Not reported
Ethyl 2-(4-oxo-8-(3-Cl-phenyl)acetate	8-(3-Chlorophenyl)	220–230
3-(Trifluoromethyl)-8-(2-Me-phenyl)	8-(2-Methylphenyl)	250–260

Anticancer Activity

• Target Compound: Limited direct data, but structurally related 8-aryl-3-substituted triazinones show antiproliferative effects. For example, 8-(3-chlorophenyl) analogs exhibit selective cytotoxicity against cancer cells (e.g., A549, HeLa) via necrosis induction .
• Trifluoromethylated Analogs: 3-(Trifluoromethyl)-substituted derivatives (e.g., Compounds I–VIII) demonstrate potent anticancer activity with reduced toxicity to non-tumor (Vero) cells, attributed to the CF₃ group’s metabolic resistance .
• Apoptosis vs. Necrosis : Unlike trifluoromethyl derivatives (e.g., Compound II and V), which activate caspases-3 and -9 for apoptosis, the target compound’s 2-oxopropyl group may favor necrotic pathways due to differing electronic effects .